Cas no 2172597-86-1 (2-1-(2-ethoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(2-ethoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172597-86-1
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 5978957
• PubChem ID: 165600871
• Update Time: 2025-05-30

2-1-(2-ethoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-ethoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• 2-[1-(2-ethoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
• 2172597-86-1
• EN300-1596385

• Inchi： 1S/C11H19N3O3/c1-4-17-6-5-14-11(8(2)3)9(12-13-14)7-10(15)16/h8H,4-7H2,1-3H3,(H,15,16)
• InChI Key： ZFAXBMFNHNDNHV-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(=C(CC(=O)O)N=N1)C(C)C

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-1-(2-ethoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid

Introduction to 2-1-(2-ethoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2172597-86-1)

2-1-(2-ethoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid, identified by its CAS number 2172597-86-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole derivative class, a family of molecules known for their diverse biological activities and applications in medicinal chemistry. The unique structural features of this molecule, including its ethoxyethyl and propan-2-yl side chains attached to a triazole ring, contribute to its distinctive chemical properties and potential therapeutic utilities.

The synthesis of 2-1-(2-ethoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the triazole ring is a critical step, often achieved through cycloaddition reactions such as the Huisgen azide–alkyne cycloaddition. This method allows for the formation of a stable five-membered heterocycle, which is a key structural motif in many bioactive compounds. The subsequent functionalization with the ethoxyethyl and propan-2-yl groups further enhances the molecule's complexity and potential interactions with biological targets.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of the acetic acid moiety in 2-1-(2-ethoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid suggests potential for further derivatization into more active pharmaceutical agents. For instance, modifications at the carboxylic acid group can lead to the formation of esters or amides, which may improve solubility or bioavailability.

One of the most compelling aspects of this compound is its potential application in drug discovery. The triazole ring is a well-documented pharmacophore that can interact with various biological targets, including enzymes and receptors. Researchers have explored triazole derivatives as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ethoxyethyl and propan-2-yl substituents may also contribute to binding affinity by influencing the compound's shape and charge distribution at the binding site.

Recent advancements in computational chemistry have enabled more efficient screening of candidate molecules like 2-(1-(2-ethoxyethyl))-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2172597-86-1). Molecular docking studies have been used to predict interactions between this compound and potential drug targets. These simulations can help identify optimal modifications to enhance binding affinity and selectivity. Additionally, virtual screening techniques have allowed researchers to rapidly assess large libraries of compounds for their suitability in therapeutic applications.

The pharmacokinetic properties of 2-1(2-ethoxyethyl))-5(propan-2-yl)-1H-1,)triazol-4-ylacetic acid (CAS No. 2172597-86-) are also under investigation. Factors such as solubility, stability, and metabolic degradation pathways are crucial for determining its suitability as a drug candidate. In vitro studies have begun to explore how this compound behaves within biological systems, providing insights into its potential efficacy and safety profile.

The role of CAS No. 2172597-86

In conclusion, 2172597